Cas no 823796-08-3 (Phenol, 2-[4-(dimethylamino)-5-(propylsulfonyl)-2-pyrimidinyl]-)

Phenol, 2-[4-(dimethylamino)-5-(propylsulfonyl)-2-pyrimidinyl]- structure
823796-08-3 structure
Product Name:Phenol, 2-[4-(dimethylamino)-5-(propylsulfonyl)-2-pyrimidinyl]-
CAS No:823796-08-3
MF:C15H19N3O3S
MW:321.3946621418
CID:692980
PubChem ID:136173938
Update Time:2025-04-19

Phenol, 2-[4-(dimethylamino)-5-(propylsulfonyl)-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[4-(dimethylamino)-5-(propylsulfonyl)-2-pyrimidinyl]-
    • 6-[6-(dimethylamino)-5-propylsulfonyl-1H-pyrimidin-2-ylidene]cyclohexa-2,4-dien-1-one
    • 823796-08-3
    • SCHEMBL12929788
    • DTXSID20744015
    • 6-[6-(Dimethylamino)-5-(propane-1-sulfonyl)pyrimidin-2(1H)-ylidene]cyclohexa-2,4-dien-1-one
    • Inchi: 1S/C15H19N3O3S/c1-4-9-22(20,21)13-10-16-14(17-15(13)18(2)3)11-7-5-6-8-12(11)19/h5-8,10,19H,4,9H2,1-3H3
    • InChI Key: BTXWDEHSUZGHOT-UHFFFAOYSA-N
    • SMILES: S(C1=CN=C(C2C=CC=CC=2O)N=C1N(C)C)(CCC)(=O)=O

Computed Properties

  • Exact Mass: 321.11471265g/mol
  • Monoisotopic Mass: 321.11471265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 91.8Ų
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